2-ethyl-8-[3-(1H-imidazol-2-yl)benzoyl]-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds, 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, has been explored with variations in substitution to examine their antihypertensive activity, showcasing the synthetic versatility and potential for modification to enhance biological activity (Caroon et al., 1981). The methods employed for synthesis involve multi-step reactions that allow for the incorporation of different functional groups, demonstrating the compound's complex structure and the intricacies involved in its creation.
Molecular Structure Analysis
The molecular structure of compounds within this class, including the reaction of 3-aroyl-1H-pyrrolo[2,1-c][1,4]benzoxazine-1,2,4-triones with ethyl (2Z)-(3,3-dimethyl-8-oxo-2-azaspiro[4.5]deca-6,9-dien-1-ylidene)acetate, highlights the spirocyclic nature and the presence of multiple heterocyclic rings (Konovalova et al., 2013). This complexity contributes to the compound's unique chemical properties and potential interactions with biological targets.
Chemical Reactions and Properties
The reactivity of similar diazaspiro[4.5]decanones with various reagents to produce compounds with nematicidal activity illustrates the chemical versatility and potential for targeted biological applications (Srinivas et al., 2008). These reactions often involve the formation of new bonds or the introduction of functional groups that significantly alter the compound's biological activity.
Physical Properties Analysis
Although specific physical property data for "2-ethyl-8-[3-(1H-imidazol-2-yl)benzoyl]-2,8-diazaspiro[4.5]decan-3-one" is not directly available, the study of similar compounds provides insights into their likely characteristics. These compounds typically possess solid-state structures with defined melting points and solubility profiles influenced by their molecular architecture and substituents.
Chemical Properties Analysis
The chemical properties of diazaspiro[4.5]decanone derivatives are significantly influenced by their spirocyclic structure and the presence of heteroatoms, which impart a range of reactivities towards nucleophiles and electrophiles. Their interactions with biological systems, such as their role as alpha-adrenergic blockers, further highlight the importance of their chemical properties in mediating biological effects (Caroon et al., 1981).
Mechanism of Action
The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .
Future Directions
properties
IUPAC Name |
2-ethyl-8-[3-(1H-imidazol-2-yl)benzoyl]-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O2/c1-2-23-14-20(13-17(23)25)6-10-24(11-7-20)19(26)16-5-3-4-15(12-16)18-21-8-9-22-18/h3-5,8-9,12H,2,6-7,10-11,13-14H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPBJLWRANXPYNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(CCN(CC2)C(=O)C3=CC=CC(=C3)C4=NC=CN4)CC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-8-[3-(1H-imidazol-2-YL)benzoyl]-2,8-diazaspiro[4.5]decan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.